Cas no 216011-55-1 (15,16-Epoxy-12S-hydroxylabda-8(17),13(16),14-triene)
15,16-Epoxy-12S-hydroxylabda-8(17),13(16),14-triene is a labdane diterpenoid characterized by a unique epoxy and hydroxyl functionalization on its tricyclic framework. This compound exhibits structural complexity, making it of interest in synthetic and natural product chemistry. Its epoxy and hydroxyl groups enhance reactivity, enabling selective modifications for derivative synthesis. The conjugated triene system contributes to potential biological activity, particularly in studies involving anti-inflammatory or cytotoxic properties. The stereospecific hydroxyl group at C-12 further underscores its utility in chiral synthesis. This diterpenoid serves as a valuable intermediate for pharmaceutical and biochemical research, offering opportunities for exploring structure-activity relationships in bioactive natural products.
216011-55-1 structure
Product Name:15,16-Epoxy-12S-hydroxylabda-8(17),13(16),14-triene
CAS No:216011-55-1
MF:C20H30O2
MW:302.451006412506
MDL:MFCD20260736
CID:837043
PubChem ID:10566305
Update Time:2025-05-23
15,16-Epoxy-12S-hydroxylabda-8(17),13(16),14-triene Chemical and Physical Properties
Names and Identifiers
-
- 15,16-Epoxy-12S-hydroxylabda-8(17),13(16),14-triene
- (1S)-1-(3-Furyl)-2-[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylenedeca hydro-1-naphthalenyl]ethanol
- 15,16-Epoxy-12-hydroxylabda-8(17),13(16),14-triene
- (5S,9S,10S)-15,16-epoxy-12-hydroxy-labda-8(17)-13(16),14-triene
- 15,16-dithia-5,10-diazahexaphene
- 15,16-Dithia-5,10-diazanaphtho< 2,3-a> benzo< c> anthracen
- Benzo[a][1,4]benzothiazino[3,2-c]phenothiazine
- Benzo[a]benzo[5,6]
- benzo[a]benzo[5,6][1,4]thiazino[3,2-c]phenothiazine
- Benzo< a> < 1,4> benzothiazino< 3,2-c> phenothiazine
- CTK1A2621
- Oprea1_246727
- [ "" ]
- (1S)-2-[(1S,4As,8aS)-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-1-(furan-3-yl)ethanol
- CS-0148880
- FS-9568
- (1S)-2-[(1S,4AS,8AS)-5,5,8A-TRIMETHYL-2-METHYLIDENE-HEXAHYDRO-1H-NAPHTHALEN-1-YL]-1-(FURAN-3-YL)ETHANOL
- AKOS040760946
- DA-49105
- 216011-55-1
- HY-N8666
-
- MDL： MFCD20260736
- Inchi： 1S/C20H30O2/c1-14-6-7-18-19(2,3)9-5-10-20(18,4)16(14)12-17(21)15-8-11-22-13-15/h8,11,13,16-18,21H,1,5-7,9-10,12H2,2-4H3
- InChI Key： HJODEDKXJPYIBN-UHFFFAOYSA-N
- SMILES： CC1(C2C(C(C(CC2)=C)CC(C2=COC=C2)O)(C)CCC1)C
Computed Properties
- Exact Mass: 302.22500
- Monoisotopic Mass: 302.224580195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 33.4Ų
Experimental Properties
- Color/Form: Oil
- Density: 1.0±0.1 g/cm3
- Boiling Point: 328.6±9.0 °C at 760 mmHg
- Flash Point: 152.5±18.7 °C
- PSA: 33.37000
- LogP: 5.50190
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
15,16-Epoxy-12S-hydroxylabda-8(17),13(16),14-triene Security Information
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ℃, better at -4 ℃
15,16-Epoxy-12S-hydroxylabda-8(17),13(16),14-triene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Cooke Chemical | M2434035-1mg |
15,16-Epoxy-12-hydroxylabda-8(17),13(16),14-triene |
216011-55-1 | 95% | 1mg |
RMB 1216.00 | 2025-02-21 | |
| TargetMol Chemicals | TN2632-1 mg |
15,16-Epoxy-12S-hydroxylabda-8(17),13(16),14-triene |
216011-55-1 | 98% | 1mg |
￥ 1,520 | 2023-07-11 | |
| TargetMol Chemicals | TN2632-1 mL * 10 mM (in DMSO) |
15,16-Epoxy-12S-hydroxylabda-8(17),13(16),14-triene |
216011-55-1 | 98% | 1 mL * 10 mM (in DMSO) |
￥ 3610 | 2023-09-15 | |
| TargetMol Chemicals | TN2632-1mg |
15,16-Epoxy-12S-hydroxylabda-8(17),13(16),14-triene |
216011-55-1 | 1mg |
￥ 1520 | 2024-07-20 | ||
| TargetMol Chemicals | TN2632-1 ml * 10 mm |
15,16-Epoxy-12S-hydroxylabda-8(17),13(16),14-triene |
216011-55-1 | 1 ml * 10 mm |
￥ 3610 | 2024-07-20 | ||
| TargetMol Chemicals | TN2632-1mg |
15,16-Epoxy-12S-hydroxylabda-8(17),13(16),14-triene |
216011-55-1 | 1mg |
￥ 1520 | 2024-07-24 | ||
| TargetMol Chemicals | TN2632-1 ml * 10 mm |
15,16-Epoxy-12S-hydroxylabda-8(17),13(16),14-triene |
216011-55-1 | 1 ml * 10 mm |
￥ 3610 | 2024-07-24 | ||
| Key Organics Ltd | FS-9568-5mg |
15,16-Epoxy-12S-hydroxylabda-8(17),13(16),14-triene |
216011-55-1 | >95% | 5mg |
$830.01 | 2025-02-24 |
15,16-Epoxy-12S-hydroxylabda-8(17),13(16),14-triene Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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